Cas no 4347-73-3 (Benzeneacetic acid,2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester)

• Product Name: Benzeneacetic acid,2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester
• CAS No: 4347-73-3
• MF: C₂₂H₁₈O₃
• MW: 330.376526355743
• CID: 334401
• PubChem ID: 346603
• Update Time: 2025-04-19

Benzeneacetic acid,2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-[1,1'-biphenyl]-4-yl-2-oxoethyl ester
• Phenyl-acetic acid 2-biphenyl-4-yl-2-oxo-ethyl ester
• [2-oxo-2-(4-phenylphenyl)ethyl] 2-phenylacetate
• AB01315686-02
• Oprea1_385685
• 4347-73-3
• AKOS001014205
• DTXSID10323792
• NSC404879
• Oprea1_130542
• NCGC00319378-01
• NSC-404879
• 2-([1,1'-Biphenyl]-4-yl)-2-oxoethyl phenylacetate

• Inchi： 1S/C22H18O3/c23-21(16-25-22(24)15-17-7-3-1-4-8-17)20-13-11-19(12-14-20)18-9-5-2-6-10-18/h1-14H,15-16H2
• InChI Key： GKFRAEUTHMMLDC-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CC=1)=O)CC(C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 330.12564
• Monoisotopic Mass: 330.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37